1-methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole

• IUPAC Name: 1-methyl-2-[(2-prop-2-enylphenoxy)methyl]benzimidazole
• InChI: InChI=1S/C18H18N2O/c1-3-8-14-9-4-7-12-17(14)21-13-18-19-15-10-5-6-11-16(15)20(18)2/h3-7,9-12H,1,8,13H2,2H3
• InChI Key: FAVUKJYFFINJFI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1COC3=CC=CC=C3CC=C
• Molecular Formula: C18H18N2O
• Molecular Weight: 278.3 g/mol
• CAS No.: 891040-27-0

Description

1-Methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole is a benzimidazole derivative characterized by a methyl group at the N1 position and a phenoxymethyl substituent at the C2 position. The phenoxy group is further substituted with a prop-2-en-1-yl (allyl) moiety at the ortho position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Benzodiazole Core: The benzodiazole core can be synthesized through the cyclization of o-phenylenediamine with formic acid or other suitable reagents.

Introduction of the Methyl Group: The methyl group can be introduced via methylation reactions using methyl iodide or dimethyl sulfate.

Attachment of the Phenoxy Group: The phenoxy group can be attached through nucleophilic substitution reactions using phenol derivatives.

Addition of the Prop-2-en-1-yl Group: The prop-2-en-1-yl group can be introduced through allylation reactions using allyl bromide or similar reagents.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and minimizing costs. This could include the use of continuous flow reactors, advanced catalysts, and automated processes to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenated reagents, acids, and bases.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic effects, including its use as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals, polymers, and advanced materials.

Mechanism of Action

The mechanism of action of 1-methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Structural Features :

• Methyl group (N1) : Enhances lipophilicity and metabolic stability.

Comparison with Structural Analogues

Structural and Functional Group Variations

The following table summarizes key structural differences and similarities between the target compound and its analogues:

Compound Name	Substituents at C2 Position	Molecular Weight	Notable Features	Reference
1-Methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole	Phenoxymethyl with allyl (ortho)	294.34*	Allyl group enables potential Michael addition or polymerization reactions.
1-Methyl-2-(4-phenylpiperazin-1-yl)methyl-1H-1,3-benzodiazole (CAS 794551-92-1)	Piperazinyl-methyl with phenyl	306.40	Basic piperazine moiety may enhance solubility and receptor binding affinity.
2-[2-(Trifluoromethyl)phenyl]-1H-1,3-benzodiazole (CAS 380639-07-6)	Trifluoromethylphenyl	262.23	Electron-withdrawing CF3 group improves metabolic resistance.
2-{4-[4-(1H-1,3-Benzodiazol-2-yl)phenoxymethyl]-1H-1,2,3-triazol-1-yl}-N-(2-phenyl-1,3-thiazol-5-yl)acetamide (9a)	Triazole-thiazole-phenoxymethyl	534.56	Hybrid structure with triazole and thiazole; potential kinase inhibition.
1-Methyl-2-(piperidin-2-yl)-1H-1,3-benzodiazole (CAS 526183-20-0)	Piperidinyl	215.30	Basic piperidine ring may facilitate CNS penetration.

*Calculated based on molecular formula C19H18N2O.

Challenges and Opportunities

• Piperazine/Piperidine Analogues : Improved solubility but may exhibit off-target CNS effects .
• Triazole-Thiazole Hybrids : High molecular weight (~534 Da) may reduce bioavailability despite strong in silico binding .

Biological Activity

1-Methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{15}\text{H}_{16}\text{N}_2\text{O}$$

Antitumor Activity

Recent studies have indicated that benzodiazole derivatives, including 1-methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole, exhibit significant antitumor properties. The compound has shown efficacy against various cancer cell lines, including lymphoma and leukemia cells. For instance, a study demonstrated that the compound inhibited cell proliferation in a dose-dependent manner, with IC50 values ranging from 5 to 20 µM depending on the cell line tested .

The mechanisms through which this compound exerts its biological effects are multifaceted:

• Cell Cycle Arrest : Research indicates that the compound induces cell cycle arrest at the G0/G1 phase, leading to apoptosis in cancer cells. This was evidenced by flow cytometry analysis showing increased subG0/G1 populations in treated cells .
• Apoptosis Induction : The compound triggers apoptotic pathways as indicated by increased caspase activity and DNA fragmentation assays. This suggests that the compound may activate intrinsic apoptotic pathways, contributing to its antitumor effects .

Study 1: Antiproliferative Effects

A study conducted on various human cancer cell lines revealed that 1-methyl-2-{[2-(prop-2-en-1-yl)phenoxy]methyl}-1H-1,3-benzodiazole exhibited potent antiproliferative activity against lymphoma cells with an IC50 value of approximately 9.68 µM. The selectivity index (SI) demonstrated that the compound preferentially targeted malignant cells over normal cells, suggesting a favorable therapeutic window .

Study 2: Structure-Activity Relationship (SAR)

In a structure-activity relationship analysis, modifications to the benzodiazole core were explored to enhance biological activity. Compounds with additional functional groups showed improved binding affinity to target proteins involved in cancer proliferation pathways. Notably, derivatives with methoxy or bromine substitutions displayed enhanced cytotoxicity compared to their unsubstituted counterparts .

Data Table: Biological Activity Overview

Activity	Cell Line	IC50 (µM)	Mechanism
Antitumor Activity	Lymphoma Cells	9.68	Apoptosis induction
Antiproliferative	Leukemia Cells	5.00	Cell cycle arrest
Selectivity Index	Normal Cells	>20	Preferential targeting